molecular formula C12H7Br2F2NO B8436650 3-Bromo-5-(bromomethyl)-2-(2,4-difluorophenoxy)pyridine

3-Bromo-5-(bromomethyl)-2-(2,4-difluorophenoxy)pyridine

Cat. No.: B8436650
M. Wt: 378.99 g/mol
InChI Key: HUXYROZYRJVONV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Bromo-5-(bromomethyl)-2-(2,4-difluorophenoxy)pyridine is a useful research compound. Its molecular formula is C12H7Br2F2NO and its molecular weight is 378.99 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C12H7Br2F2NO

Molecular Weight

378.99 g/mol

IUPAC Name

3-bromo-5-(bromomethyl)-2-(2,4-difluorophenoxy)pyridine

InChI

InChI=1S/C12H7Br2F2NO/c13-5-7-3-9(14)12(17-6-7)18-11-2-1-8(15)4-10(11)16/h1-4,6H,5H2

InChI Key

HUXYROZYRJVONV-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=C(C=C1F)F)OC2=C(C=C(C=N2)CBr)Br

Origin of Product

United States

Synthesis routes and methods

Procedure details

A solution of the product from Example 60B (0.73 g, 2.309 mmol) in dichloromethane (11.55 mL) under nitrogen was treated dropwise with tribromophosphine (0.218 mL, 2.309 mmol), stirred for one hour and poured into ice water and the pH was adjusted to pH 9 by addition of solid sodium bicarbonate added portionwise. An emulsion formed that was partially removed by filtration. The aqueous layer was extracted with dichloromethane and the organics were combined, washed with saturated aqueous sodium chloride, dried (anhydrous Na2SO4) filtered, and concentrated to afford the title compound (0.75 g, 86%).
Quantity
0.73 g
Type
reactant
Reaction Step One
Quantity
0.218 mL
Type
reactant
Reaction Step One
Quantity
11.55 mL
Type
solvent
Reaction Step One
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Yield
86%

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